Atwlppraanllmaas: A Technical Guide to its Dual-Targeting Anti-Angiogenic and Anti-Tumor Mechanism of Action
Atwlppraanllmaas: A Technical Guide to its Dual-Targeting Anti-Angiogenic and Anti-Tumor Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive technical overview of the mechanism of action of Atwlppraanllmaas, a chimeric peptide with significant potential in oncology. The information is compiled from peer-reviewed scientific literature to facilitate further research and development.
Core Mechanism of Action
Atwlppraanllmaas, also referred to as V3 or AS16, is a synthetic chimeric peptide engineered for potent anti-angiogenic and anti-tumor activity.[1][2] Its innovative design is based on the fusion of two distinct heptapeptides, ATWLPPR (A7R or V1) and NLLMAAS (NS7 or V2), connected by a flexible di-alanine linker.[2][3][4] This unique structure enables Atwlppraanllmaas to simultaneously engage two critical signaling pathways involved in tumor angiogenesis and growth.
The primary mechanism of action of Atwlppraanllmaas is the dual inhibition of:
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The Vascular Endothelial Growth Factor (VEGF) / VEGF Receptor 2 (VEGFR-2) signaling pathway.[2]
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The Angiopoietin (Ang) / Tie-2 signaling pathway.[2]
By blocking these pathways, Atwlppraanllmaas effectively cuts off the blood supply essential for tumor growth and metastasis. Furthermore, in hepatocellular carcinoma (HCC) cells, Atwlppraanllmaas has been shown to inhibit the intracellular Ras/Raf/MEK/ERK signaling cascade , leading to reduced cell proliferation, migration, and invasion, and the induction of apoptosis.[1][2][5]
Signaling Pathways and Molecular Interactions
The dual-targeting nature of Atwlppraanllmaas is central to its efficacy. The ATWLPPR moiety of the peptide targets the VEGF signaling axis, while the NLLMAAS moiety targets the Ang/Tie-2 axis.
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Inhibition of the VEGF/VEGFR-2 Pathway: The ATWLPPR component of Atwlppraanllmaas competitively binds to Neuropilin-1 (NRP-1), a co-receptor for VEGFR-2, and may also directly interact with VEGFR-2.[2][3] This action blocks the binding of VEGF165 to NRP-1, thereby inhibiting downstream signaling that promotes endothelial cell proliferation and migration, key events in angiogenesis.[2][3]
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Inhibition of the Ang/Tie-2 Pathway: The NLLMAAS portion of the peptide inhibits the binding of Angiopoietin-1 (Ang-1) and Angiopoietin-2 (Ang-2) to their receptor, Tie-2.[2][3] This disruption interferes with the maturation and stabilization of newly formed blood vessels.
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Inhibition of the Ras/Raf/MEK/ERK Pathway: In HCC cells, treatment with Atwlppraanllmaas leads to a significant decrease in the protein levels of H-RAS and the phosphorylated forms of RAF, MEK, and ERK.[1][2] This indicates that Atwlppraanllmaas can suppress this critical intracellular pathway that governs cell survival, proliferation, and differentiation.[2][5]
The following diagram illustrates the primary signaling pathways targeted by Atwlppraanllmaas.
Caption: Dual-targeting mechanism of Atwlppraanllmaas on key signaling pathways.
Quantitative Data Summary
The following tables summarize the quantitative data from in vitro and in vivo studies on Atwlppraanllmaas and its components.
Table 1: In Vitro Efficacy of Atwlppraanllmaas
| Cell Line(s) | Assay | Concentration Range | Effect | Reference |
| SMMC-7721, Huh-7 (Human HCC) | Proliferation, Viability, Migration, Invasion | 25-200 µM | Dose-dependent inhibition | [1] |
| HL-7702 (Normal Human Liver) | Proliferation, Viability, Migration, Invasion | 25-200 µM | No significant effect | [1] |
| SMMC-7721, Huh-7 (Human HCC) | Apoptosis | 200 µM | Increased apoptosis, increased cleaved caspases-3, 8, 9, cleaved PARP, and Bax/Bcl-2, Bad/Bcl-xl ratios | [1][2] |
| SMMC-7721, Huh-7 (Human HCC) | Protein Expression (Western Blot) | 200 µM | Decreased protein levels of H-RAS, p-RAF, p-MEK, and p-ERK | [1][2] |
Table 2: In Vivo Efficacy of Atwlppraanllmaas
| Animal Model | Tumor Type | Dosage | Administration Route | Duration | Effect | Reference |
| BALB/c nude mice | Sarcoma S180 and Hepatoma H22 xenografts | 160-480 µg/kg/day | Subcutaneous | 7 days | Significant, dose-dependent inhibition of tumor growth | [1] |
| BALB/c nude mice | Human HCC xenografts | 200 µg/kg/day | Subcutaneous | 4 weeks | Inhibition of tumor growth, downregulation of angiogenesis, upregulation of apoptosis | [1] |
| BALB/c nude mice | Hepatoma H22 xenografts | 0.3 µmol/kg/d | Tail Vein | 14 days | Inhibition of tumor growth | [4] |
Table 3: Binding Affinity of the ATWLPPR (A7R) Component
| Ligand | Receptor | Method | Equilibrium Dissociation Constant (KD) | Reference |
| ATWLPPR (A7R) | VEGFR-2 | Surface Plasmon Resonance (SPR) | 9.29 nM | [3] |
| ATWLPPR (A7R) | NRP-1 | Surface Plasmon Resonance (SPR) | 6.62 nM | [3] |
Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.
4.1. Cell Culture and Treatments
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Cell Lines: Human hepatocellular carcinoma (SMMC-7721, Huh-7) and normal human liver cells (HL-7702) were used.[1]
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Culture Conditions: Cells were maintained in DMEM medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin, in a humidified atmosphere of 95% air and 5% CO2 at 37°C.[2]
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Treatment Protocol: For experiments, cells were starved overnight in serum-free DMEM. They were then treated with phosphate-buffered saline (PBS) as a control, or with various concentrations of Atwlppraanllmaas (V3) or its components (V1, V2) for specified durations (e.g., 24 hours).[2]
4.2. In Vitro Assays
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Cell Proliferation Assay (EdU Incorporation): Cell proliferation was measured using the Cell-Light EdU Apollo 567 In Vitro Imaging Kit. The proliferation rate was calculated as (EdU-positive cells / total number of cells) x 100%.[2]
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Cell Viability Assay (MTS): Cell viability was assessed using the CellTiter 96 AQueous One Solution Cell Proliferation Assay kit (MTS). Viability was expressed as a percentage relative to untreated control cells.[2]
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Western Blotting: Total protein was extracted from treated cells. Western blotting was performed to detect the expression levels of target proteins. Primary antibodies used included anti-H-RAS, anti-RAF, anti-p-c-Raf (Ser259), anti-MEK1/2, anti-p-MEK1/2 (Ser217/221), anti-ERK1/2, and anti-p-ERK1/2 (Thr202/Tyr204).[2]
4.3. In Vivo Xenograft Studies
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Animal Model: 4-week-old male BALB/c nude mice were used for xenograft studies.[2]
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Tumor Implantation: SMMC-7721 or Huh-7 cells were subcutaneously injected into the mice to establish human HCC xenograft models.[2]
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Treatment Regimen: Mice were administered Atwlppraanllmaas or control solutions via subcutaneous injection or tail vein injection at specified dosages and durations.[1][4]
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Tumor Measurement: Tumor volumes were calculated using the formula: Volume = L × W²/2, where L is the longest dimension and W is the perpendicular dimension.[2]
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Analysis: At the end of the experiment, mice were sacrificed, and tumors were excised, weighed, and processed for further analysis such as immunohistochemistry for angiogenesis markers (e.g., CD31).[2][4]
The following diagram provides a generalized workflow for the in vivo evaluation of Atwlppraanllmaas.
Caption: Generalized experimental workflow for evaluating Atwlppraanllmaas.
Conclusion
Atwlppraanllmaas represents a promising therapeutic candidate due to its multi-targeted mechanism of action. By simultaneously inhibiting the VEGF/VEGFR-2 and Ang/Tie-2 pathways, it effectively suppresses tumor angiogenesis. Furthermore, its ability to inhibit the Ras/Raf/MEK/ERK pathway in cancer cells directly impacts their proliferation and survival. The data presented in this guide underscore the potent and selective anti-tumor effects of Atwlppraanllmaas, providing a strong rationale for its continued investigation and development as a novel anti-cancer agent.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 3. The functions and applications of A7R in anti-angiogenic therapy, imaging and drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
- 4. clinicsinoncology.com [clinicsinoncology.com]
- 5. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway [jcancer.org]
